![molecular formula C16H15N3O3S B4700045 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-6-methyl-1,2,3,4-tetrahydroquinoline](/img/structure/B4700045.png)
1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-6-methyl-1,2,3,4-tetrahydroquinoline
Overview
Description
1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-6-methyl-1,2,3,4-tetrahydroquinoline, also known as BQSMTQ, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BQSMTQ is a tetrahydroquinoline derivative with a benzoxadiazole sulfonamide moiety attached to its nitrogen atom. This compound has been shown to possess various biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.
Mechanism of Action
The mechanism of action of 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-6-methyl-1,2,3,4-tetrahydroquinoline involves its interaction with specific molecular targets in cells. This compound has been shown to inhibit the activity of various enzymes, including topoisomerase II and histone deacetylases (HDACs). This compound also modulates the expression of specific genes involved in cell proliferation, survival, and inflammation.
Biochemical and Physiological Effects:
This compound exerts various biochemical and physiological effects on cells. This compound induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of topoisomerase II and HDACs. This compound also inhibits the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. Moreover, this compound exhibits anti-viral activity by inhibiting the replication of viruses.
Advantages and Limitations for Lab Experiments
1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-6-methyl-1,2,3,4-tetrahydroquinoline has several advantages as a research tool. This compound exhibits potent biological activities and can be used to study specific molecular pathways involved in cancer, inflammation, and viral infections. This compound is also relatively easy to synthesize and can be obtained in high purity. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-6-methyl-1,2,3,4-tetrahydroquinoline. One of the potential applications of this compound is its use as a therapeutic agent for cancer and inflammatory diseases. This compound may also be used as a lead compound for the development of novel drugs with improved efficacy and safety profiles. Moreover, further studies are needed to elucidate the molecular mechanisms underlying the anti-viral activity of this compound and to explore its potential applications in the treatment of viral infections.
Conclusion:
In conclusion, this compound is a chemical compound with significant potential for scientific research. This compound exhibits potent biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. This compound can be synthesized relatively easily and can be used to study specific molecular pathways involved in various diseases. However, further studies are needed to fully understand the molecular mechanisms underlying the biological activities of this compound and to explore its potential applications in the treatment of human diseases.
Scientific Research Applications
1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-6-methyl-1,2,3,4-tetrahydroquinoline has been extensively studied for its potential applications in scientific research. One of the notable applications of this compound is its anti-cancer activity. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. This compound induces cell cycle arrest and apoptosis in cancer cells by targeting specific molecular pathways involved in cell proliferation and survival.
In addition to its anti-cancer activity, this compound also possesses anti-inflammatory and anti-viral properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. This compound also exhibits potent anti-viral activity against several viruses, including influenza A virus and human immunodeficiency virus (HIV).
Properties
IUPAC Name |
4-[(6-methyl-3,4-dihydro-2H-quinolin-1-yl)sulfonyl]-2,1,3-benzoxadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3S/c1-11-7-8-14-12(10-11)4-3-9-19(14)23(20,21)15-6-2-5-13-16(15)18-22-17-13/h2,5-8,10H,3-4,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDHZSFBQAHTAHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(CCC2)S(=O)(=O)C3=CC=CC4=NON=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.